Cas no 956823-99-7 (N-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl-N-methylamine)

• Product Name: N-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl-N-methylamine
• CAS No: 956823-99-7
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• MDL: MFCD06804129
• CID: 1001632
• PubChem ID: 16394816
• Update Time: 2025-04-20

N-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N-methylethanamine
• N-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-N-methylamine
• MFCD06804129
• 2-(1-ethyl-3,5-dimethylpyrazol-4-yl)-N-methylethanamine
• VS-09975
• DTXSID30585890
• [2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl](methyl)amine
• CS-0298227
• 2-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N-methylethan-1-amine
• EN300-1855520
• AKOS000265220
• 956823-99-7
• STK502123
• [2-(1-ethyl-3,5-dimethylpyrazol-4-yl)ethyl](methyl)amine
• BBL030688
• N-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl-N-methylamine

• MDL： MFCD06804129
• Inchi： 1S/C10H19N3/c1-5-13-9(3)10(6-7-11-4)8(2)12-13/h11H,5-7H2,1-4H3
• InChI Key： NEXIZBOKORPSRK-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(C(C)=N1)CCNC

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 281.0±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl-N-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines